4-ethoxy-N'-(mesitylmethylene)benzohydrazide

• IUPAC Name: 4-ethoxy-N-[(E)-(2,4,6-trimethylphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C19H22N2O2/c1-5-23-17-8-6-16(7-9-17)19(22)21-20-12-18-14(3)10-13(2)11-15(18)4/h6-12H,5H2,1-4H3,(H,21,22)/b20-12+
• InChI Key: VYJJJBSQKQDHIM-UDWIEESQSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NN=CC2=C(C=C(C=C2C)C)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)C(=O)N/N=C/C2=C(C=C(C=C2C)C)C
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

"4-ethoxy-N'-(mesitylmethylene)benzohydrazide" is a derivative of benzohydrazide, a class of compounds known for their versatile chemical properties and potential in various applications, including material science and pharmacology. These derivatives are of interest due to their structural features, which can be finely tuned for specific interactions and activities.

Synthesis Analysis

The synthesis of benzohydrazide derivatives typically involves the condensation of benzohydrazides with various aldehydes or ketones. For instance, compounds similar to "4-ethoxy-N'-(mesitylmethylene)benzohydrazide" are synthesized by reacting specific benzaldehyde derivatives with benzohydrazides in the presence of suitable catalysts under controlled conditions to ensure the formation of the desired hydrazone linkage (Cao, 2009).

Molecular Structure Analysis

The molecular structure of benzohydrazide derivatives is characterized by the presence of a hydrazone linkage (–NHN=CH–), which significantly influences the compound's physical and chemical properties. X-ray crystallography studies reveal that these molecules often exhibit a planar or nearly planar configuration around the hydrazone linkage, facilitating specific molecular interactions and stability through intramolecular hydrogen bonds (Arunagiri et al., 2018).

Scientific Research Applications

Covalent Organic Frameworks (COFs)

Research demonstrates the utility of benzohydrazide derivatives in creating covalent organic frameworks (COFs). These materials, synthesized through the condensation of diethoxyterephthalohydrazide with triformylbenzene derivatives, showcase high crystallinity, chemical and thermal stability, and permanent porosity. Such COFs, linked through hydrazone bonds, represent a significant advance in porous material science, highlighting potential applications in gas storage, separation technologies, and catalysis (Uribe-Romo et al., 2011).